Benzyl 2-(5-chloro-6-((tetrahydrofuran-3-yl)oxy)nicotinamido)acetate
Description
Benzyl 2-(5-chloro-6-((tetrahydrofuran-3-yl)oxy)nicotinamido)acetate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
Enzymatic Synthesis and Pharmaceutical Intermediates
Research in enzymatic synthesis methods has shown the potential of compounds like Benzyl 2-(5-chloro-6-((tetrahydrofuran-3-yl)oxy)nicotinamido)acetate. For example, a study by Demir, Caliskan, and Şahin (2007) demonstrated the chemoenzymatic synthesis of pharmacologically interesting compounds, including 1-benzyl-4,5,6,7-tetrahydro-4-oxo-1(H)-indol-5-yl acetate. These compounds are significant as intermediates in pharmaceutical production (Demir, Caliskan, & Şahin, 2007).
Antimicrobial Applications
The compound's derivatives have been researched for antimicrobial properties. Kumar et al. (2022) focused on synthesizing compounds with structures similar to Benzyl 2-(5-chloro-6-((tetrahydrofuran-3-yl)oxy)nicotinamido)acetate and tested their antibacterial and antifungal activity, indicating potential use in combating microbial infections (Kumar, Basavaraja, Mathada, & Mylarappa, 2022).
Catalytic and Kinetic Studies
In the field of catalysis, a study by Herath and Becker (2008) utilized benzyl alcohol, closely related to Benzyl 2-(5-chloro-6-((tetrahydrofuran-3-yl)oxy)nicotinamido)acetate, in a TEMPO-mediated catalytic oxidation. These findings contribute to understanding the catalytic and kinetic properties of similar compounds (Herath & Becker, 2008).
Crystal Structure Analysis
Dadou et al. (2019) examined crystal structures of compounds including benzyl groups and acetate features, relevant to Benzyl 2-(5-chloro-6-((tetrahydrofuran-3-yl)oxy)nicotinamido)acetate. This research provides insight into the molecular geometry and potential interactions of similar molecules (Dadou, Kansız, Daoui, El Kalai, Baydere, Saddik, Karrouchi, Dege, & Benchat, 2019).
properties
IUPAC Name |
benzyl 2-[[5-chloro-6-(oxolan-3-yloxy)pyridine-3-carbonyl]amino]acetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19ClN2O5/c20-16-8-14(9-22-19(16)27-15-6-7-25-12-15)18(24)21-10-17(23)26-11-13-4-2-1-3-5-13/h1-5,8-9,15H,6-7,10-12H2,(H,21,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GBGLNOJPFKRJKA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC1OC2=C(C=C(C=N2)C(=O)NCC(=O)OCC3=CC=CC=C3)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19ClN2O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzyl 2-(5-chloro-6-((tetrahydrofuran-3-yl)oxy)nicotinamido)acetate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Tert-butyl 4-amino-2-azabicyclo[2.2.2]octane-2-carboxylate](/img/structure/B2450134.png)
![Rac-5-[(3aR,6aR)-octahydrocyclopenta[c]pyrrol-3a-yl]-3-benzyl-1,2,4-oxadiazole hydrochloride](/img/no-structure.png)
![1-(3,5-dimethylphenyl)-4-(1-(3-(2-methoxyphenoxy)propyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one](/img/structure/B2450137.png)
![Ethyl 3-({[(1-methyl[1,2,4]triazolo[4,3-a]quinoxalin-4-yl)thio]acetyl}amino)benzoate](/img/structure/B2450143.png)
![N-(6-chloro-1,3-benzothiazol-2-yl)-2-[(4-methylphenyl)sulfonylamino]benzamide](/img/structure/B2450144.png)
![1-((1-(1-(2-(benzo[d][1,3]dioxol-5-yloxy)propanoyl)azetidin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)pyrrolidin-2-one](/img/structure/B2450148.png)
![2-{[1-(Cyclopentylmethyl)piperidin-4-yl]methyl}-6-(pyridin-4-yl)-2,3-dihydropyridazin-3-one](/img/structure/B2450152.png)